5-[1-(2-amino-6-methyl-4-pyrimidinyl)-4-piperidinyl]-4-benzyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-[1-(2-amino-6-methylpyrimidin-4-yl)piperidin-4-yl]-4-benzyl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C19H23N7O/c1-13-11-16(22-18(20)21-13)25-9-7-15(8-10-25)17-23-24-19(27)26(17)12-14-5-3-2-4-6-14/h2-6,11,15H,7-10,12H2,1H3,(H,24,27)(H2,20,21,22)
• InChI Key: ICVLFYPCJUSOGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)N2CCC(CC2)C3=NNC(=O)N3CC4=CC=CC=C4
• Molecular Formula: C19H23N7O
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multistep reactions, including initial condensation of pyrimidine with triazole, followed by nucleophilic displacement and cyclocondensation processes. For example, a series of compounds were synthesized starting by condensing pyrimidine with triazole, indicating a possible pathway for creating complex molecules like the one (Asghari et al., 2015).

Molecular Structure Analysis

The molecular structure of closely related compounds has been characterized using techniques like X-ray diffraction, revealing intricate details such as crystal systems, space groups, and hydrogen bonding patterns. These studies help in understanding the spatial arrangement and bonding within such molecules, providing a foundation for analyzing the molecular structure of our compound of interest (Murugavel et al., 2015).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including cyclocondensation and nucleophilic displacement, highlighting their reactive nature and potential for further chemical modification. The reactivity is crucial for understanding how these compounds can be utilized in synthesizing derivatives with desired properties (Hwang et al., 2006).

Physical Properties Analysis

The physical properties, such as crystallinity, melting points, and solubility, are essential for practical applications. These can be inferred from detailed structural analyses and are vital for handling, storage, and application in various fields. The detailed crystallographic studies provide insights into these physical characteristics (Murugavel et al., 2014).

Chemical Properties Analysis

Understanding the chemical properties, including stability, reactivity with different reagents, and potential for functionalization, is critical for exploring the applications of these compounds. Studies on similar compounds have shown varied reactivities, suggesting a rich chemistry that can be harnessed for developing new materials or drugs (Mohamed et al., 2011).

Scientific Research Applications

Synthesis and Chemical Reactions

Research on polyazaheterocyclic compounds, including triazoles, has demonstrated their synthesis through condensation reactions, highlighting the versatility of these compounds in chemical synthesis (Sutherland, Tennant, & Vevers, 1973). Such studies provide foundational knowledge for synthesizing complex molecules with potential therapeutic applications.

Antimicrobial Activities

Several studies have focused on the synthesis of novel triazole derivatives and their antimicrobial activities. For instance, Bektaş et al. (2010) synthesized new 1,2,4-triazole derivatives and tested them for antimicrobial activities, finding some compounds with good to moderate activities against microorganisms (Bektaş et al., 2010). This suggests that compounds with a triazole core may serve as potential antimicrobial agents.

Antitumor and Anticancer Activities

Research into thiazolopyrimidines and related compounds has shown promising results in terms of antimicrobial activity, although no significant antitumor activity was observed in the compounds tested by Said et al. (2004) (Said et al., 2004). This highlights the importance of structural variation in determining the biological activities of such compounds.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Pyrimidine derivatives are found in many drugs and their mechanisms of action can vary widely.

Future Directions

The future directions for research on this compound could involve exploring its potential uses in medicine or other fields. Pyrimidine derivatives are found in many drugs and have a wide range of biological activities.